Cas no 159731-55-2 (2-(1,4-Diazepan-1-yl)benzodoxazole)

• Product Name: 2-(1,4-Diazepan-1-yl)benzodoxazole
• CAS No: 159731-55-2
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• MDL: MFCD07774150
• CID: 2091968
• PubChem ID: 22142317
• Update Time: 2025-04-21

2-(1,4-Diazepan-1-yl)benzodoxazole Chemical and Physical Properties

Names and Identifiers

• 2-(1,4-Diazepan-1-yl)benzo[d]oxazole
• 2-(1,4-Diazepan-1-yl)-1,3-benzoxazole
• 2-[1,4]Diazepan-1-yl-benzooxazole
• 159731-55-2
• ALBB-003780
• Benzoxazole, 2-(hexahydro-1H-1,4-diazepin-1-yl)-
• STK502690
• CHEMBL2234428
• SCHEMBL221216
• FFOBGQKLYQWHRP-UHFFFAOYSA-N
• AKOS000321232
• 2-(1-Homopiperazinyl)benzoxazole
• DB-345915
• 2-(1,4-Diazepan-1-yl)benzodoxazole

• MDL： MFCD07774150
• Inchi： 1S/C12H15N3O/c1-2-5-11-10(4-1)14-12(16-11)15-8-3-6-13-7-9-15/h1-2,4-5,13H,3,6-9H2
• InChI Key： FFOBGQKLYQWHRP-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1N1CCNCCC1

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 41.3Ų